Cas no 150074-76-3 (1,4-Butanediol, 1-[4-(1-methylethyl)phenyl]-)

• Product Name: 1,4-Butanediol, 1-[4-(1-methylethyl)phenyl]-
• CAS No: 150074-76-3
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 1322875
• Update Time: 2024-08-18

1,4-Butanediol, 1-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 1-[4-(1-methylethyl)phenyl]-

• Inchi： 1S/C13H20O2/c1-10(2)11-5-7-12(8-6-11)13(15)4-3-9-14/h5-8,10,13-15H,3-4,9H2,1-2H3
• InChI Key： SCAXSMDJRLYFER-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)C)C=C1)(O)CCCO

Computed Properties

• Exact Mass: 208.1464

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 348.9±30.0 °C(Predicted)
• PSA: 40.46
• pka: 14.33±0.20(Predicted)